1-(4-fluorophenyl)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)cyclopropanecarboxamide
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Description
1-(4-fluorophenyl)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C19H22FNO2S and its molecular weight is 347.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research on compounds with structural similarities, such as fluorophenyl groups and cyclopropane carboxamide moieties, focuses on innovative synthesis methods and their chemical properties. Zhou et al. (2021) developed a high-yield synthetic approach for N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide, highlighting multi-step nucleophilic substitution reactions and ester hydrolysis as key steps (Zhihui Zhou et al., 2021). This process underscores the importance of precise synthetic routes in achieving desired compounds with potential biological activities.
Potential Biological and Pharmacological Applications
Studies on analogs and derivatives of fluorophenyl-containing compounds have revealed a wide range of potential applications, particularly in the development of new pharmaceuticals and diagnostics. For instance, García et al. (2014) explored N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides as analogs of WAY100635, demonstrating their utility as PET tracers for serotonin 5-HT(1A) receptors in neuropsychiatric disorders (Gonzalo García et al., 2014). This research highlights the role of fluorophenyl derivatives in enhancing diagnostic accuracy for mental health conditions.
Antimicrobial and Antipathogenic Activities
The antimicrobial and antipathogenic potential of fluorophenyl and thiophene derivatives is another area of significant interest. Limban et al. (2011) synthesized a series of acylthioureas with varying halogen substitutions, demonstrating significant activity against Pseudomonas aeruginosa and Staphylococcus aureus, particularly in biofilm growth contexts (Carmen Limban et al., 2011). These findings suggest the potential for developing novel antimicrobial agents that target challenging bacterial infections.
Properties
IUPAC Name |
1-(4-fluorophenyl)-N-(5-hydroxy-3-thiophen-2-ylpentyl)cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FNO2S/c20-16-5-3-15(4-6-16)19(9-10-19)18(23)21-11-7-14(8-12-22)17-2-1-13-24-17/h1-6,13-14,22H,7-12H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOAIMUFHEBWQKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C2=CC=C(C=C2)F)C(=O)NCCC(CCO)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.